2-Phenoxyethanethiol
Overview
Description
2-Phenoxyethanethiol is a chemical compound with the linear formula C6H5OCH2CH2SH . It is a colorless liquid with a pleasant odor . It is used as a building block in organic synthesis to incorporate a thiol functional group into molecules .
Synthesis Analysis
The synthesis of 2-Phenoxyethanethiol has been investigated using Na-mordenite catalysts as an alternative to the industrial process using ethylene oxide and homogeneous basic conditions . The solventless and heterogeneously catalyzed synthesis of 2-phenoxyethanol (ethylene glycol monophenyl ether) via the reaction between phenol and ethylene carbonate was also studied .Molecular Structure Analysis
The molecular structure of 2-Phenoxyethanethiol is represented by the linear formula C6H5OCH2CH2SH . It has a molecular weight of 154.23 .Chemical Reactions Analysis
2-Phenoxyethanethiol has been used as a reactant in the production of fine chemicals. The synthesis of 2-phenoxyethanol via the reaction between phenol and ethylene carbonate was investigated .Physical And Chemical Properties Analysis
2-Phenoxyethanethiol has a refractive index n20/D of 1.5600 (lit.), a boiling point of 201-202 °C (lit.), and a density of 1.105 g/mL at 25 °C (lit.) .Scientific Research Applications
2-Phenoxyethanethiol: A Comprehensive Analysis of Scientific Research Applications
Life Science Research: 2-Phenoxyethanethiol may be used in life science research for studying protein interactions and modifications. Its thiol group can potentially react with certain amino acids in proteins, which could be useful for labeling or identifying proteins in complex biological samples.
Material Science Development: In material science, 2-Phenoxyethanethiol could be involved in the synthesis of new polymeric materials. Its ability to act as a chain transfer agent in polymerization reactions allows for the control of polymer chain lengths and properties.
Chemical Synthesis: This compound might play a role in chemical synthesis as a building block for more complex molecules. Its phenyl group could be used to introduce aromaticity into new compounds, which is valuable in pharmaceutical and agrochemical product development.
Chromatography: 2-Phenoxyethanethiol could be used in chromatography as a derivatization agent to improve the detection of certain compounds. Its unique chemical properties might enhance the separation and analysis of analytes in various chromatographic techniques.
Analytical Chemistry: In analytical chemistry, 2-Phenoxyethanethiol’s reactivity with metal ions could be exploited for the detection and quantification of heavy metals in environmental samples, contributing to pollution monitoring and control.
Pharmaceutical Industry: According to a snippet from BOC Sciences, 2-Phenoxyethanethiol is a potent chelator with large-scale applications in the pharmaceutical industry . It may be used in the preparation of hypotensive agents and treatment of hypertension and congestive heart failure.
Mechanism of Action
Target of Action
2-Phenoxyethanethiol is a potent chelator
Mode of Action
As a chelator, it may bind to metal ions, altering their chemical behavior and biological function . More research is required to elucidate the precise interactions between 2-Phenoxyethanethiol and its targets.
Biochemical Pathways
As a chelator, it could potentially interfere with metal-dependent biochemical pathways
Pharmacokinetics
A study on the pharmacokinetics of 2-Phenoxyethanol, a compound structurally similar to 2-Phenoxyethanethiol, showed that it was rapidly absorbed and extensively metabolized to form phenoxyacetic acid after dermal and inhaled administration . After multiple dosing, the exposures of 2-Phenoxyethanol and phenoxyacetic acid were decreased, presumably due to the induction of metabolizing enzymes . Most of the 2-Phenoxyethanol and its derivatives were excreted in urine . These findings may provide some insights into the ADME properties of 2-Phenoxyethanethiol, but direct studies on 2-Phenoxyethanethiol are needed to confirm this.
Result of Action
As a chelator, it could potentially alter the function of metal-dependent enzymes and proteins , but specific studies on the effects of 2-Phenoxyethanethiol are lacking.
properties
IUPAC Name |
2-phenoxyethanethiol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10OS/c10-7-6-9-8-4-2-1-3-5-8/h1-5,10H,6-7H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WGZWXVFLOUVQLH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)OCCS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90285167 |
Source
|
| Record name | 2-Phenoxyethanethiol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90285167 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
154.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Phenoxyethanethiol | |
CAS RN |
6338-63-2 |
Source
|
| Record name | Ethanethiol, 2-phenoxy- | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=40773 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 2-Phenoxyethanethiol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90285167 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-phenoxyethane-1-thiol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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